Cas no 1272756-18-9 (1-Methyl-2-oxopyrrolidine-4-carboxamidine Hydrochloride)

• Product Name: 1-Methyl-2-oxopyrrolidine-4-carboxamidine Hydrochloride
• CAS No: 1272756-18-9
• MF: C₆H₁₂ClN₃O
• MW: 177.631979942322
• MDL: MFCD18651696
• CID: 1056455
• Update Time: 2025-11-01

1-Methyl-2-oxopyrrolidine-4-carboxamidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-5-oxopyrrolidine-3-carboximidamide hydrochloride
• 1-Methyl-2-oxopyrrolidine-4-carboxamidine Hydrochloride
• 1-methyl-5-oxo-3-Pyrrolidinecarboximidamide hydrochloride
• 1-Methyl-2-oxopyrrolidine-4-carboxamidine HCl
• C6H11N3O.HCl
• 5142AJ
• TRA0037059
• SY012399
• AX8253991
• AB0072600
• 1-Methyl-2-oxopyrrolidine-4-carboxamidine, HCl
• 1-Methyl-2-oxopyrrolidine-4-carboxamidineHydrochloride
• 1-methyl-5-oxopyrrolidine-3-carboximidamide;hydrochloride
• 1

• MDL： MFCD18651696
• Inchi： 1S/C6H11N3O.ClH/c1-9-3-4(6(7)8)2-5(9)10;/h4H,2-3H2,1H3,(H3,7,8);1H
• InChI Key： WCJJEIRORBGPRM-UHFFFAOYSA-N
• SMILES： Cl.O=C1CC(C(=N)N)CN1C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 178
• Topological Polar Surface Area: 70.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 1-Methyl-2-oxopyrrolidine-4-carboxamidine Hydrochloride

Introduction to 1-Methyl-2-oxopyrrolidine-4-carboxamidine Hydrochloride (CAS No. 1272756-18-9)

1-Methyl-2-oxopyrrolidine-4-carboxamidine Hydrochloride, identified by its Chemical Abstracts Service (CAS) number 1272756-18-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic amines, featuring a pyrrolidine core with functional groups that make it a versatile intermediate in the synthesis of biologically active molecules. The hydrochloride salt form enhances its solubility, making it more suitable for various applications in research and drug development.

The structural framework of 1-Methyl-2-oxopyrrolidine-4-carboxamidine Hydrochloride incorporates a N-heterocycle with a methyl group at the 1-position and an oxo group at the 2-position, which contributes to its unique electronic and steric properties. The 4-carboxamidine moiety introduces a polar amine group, which can participate in hydrogen bonding and coordinate with metal ions, broadening its potential utility in biochemical assays and material science.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrrolidine derivatives due to their ability to modulate various biological pathways. Research has indicated that compounds with similar structural motifs may exhibit properties relevant to neurodegenerative diseases, inflammation, and cancer. The amidine functionality in 1-Methyl-2-oxopyrrolidine-4-carboxamidine Hydrochloride is particularly noteworthy, as it has been shown to interact with biological targets in ways that could lead to novel therapeutic interventions.

One of the most compelling aspects of this compound is its role as a building block in medicinal chemistry. The pyrrolidine scaffold is ubiquitous in drug molecules, with several FDA-approved drugs featuring this core structure. By modifying the substituents on this ring system, chemists can fine-tune the pharmacokinetic and pharmacodynamic properties of their candidates. The carboxamidine group provides a handle for further derivatization, allowing for the creation of libraries of compounds that can be screened for biological activity.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like 1-Methyl-2-oxopyrrolidine-4-carboxamidine Hydrochloride. Machine learning models can predict binding affinities and other key interaction parameters, reducing the time and cost associated with traditional high-throughput screening methods. This approach has been particularly valuable in identifying lead compounds for diseases where there is an unmet medical need.

The synthesis of 1-Methyl-2-oxopyrrolidine-4-carboxamidine Hydrochloride involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group interconversions. The hydrochloride salt is typically prepared by treating the free base with hydrochloric acid or another acid source under controlled conditions.

In academic research, this compound has been utilized as a substrate for studying enzyme mechanisms and as a precursor for more complex molecules. For instance, researchers have explored its reactivity with metalloenzymes involved in nitrogen metabolism, providing insights into potential therapeutic strategies for metabolic disorders. Additionally, its stability under various conditions makes it a reliable choice for long-term storage and transport.

The pharmaceutical industry has also shown interest in 1-Methyl-2-oxopyrrolidine-4-carboxamidine Hydrochloride due to its potential as an intermediate in drug discovery programs. Companies are leveraging advanced synthetic methodologies to produce derivatives with enhanced bioavailability and target specificity. Some early-stage clinical candidates based on pyrrolidine derivatives have demonstrated promising results in preclinical studies, highlighting the importance of compounds like this one in the drug development pipeline.

From a regulatory perspective, ensuring the quality and consistency of 1-Methyl-2-oxopyrrolidine-4-carboxamidine Hydrochloride is paramount. Manufacturers must adhere to Good Manufacturing Practices (GMP) to guarantee that their products meet the stringent requirements set forth by regulatory agencies such as the FDA and EMA. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry are employed to verify purity and structural integrity.

The environmental impact of producing and handling this compound is another critical consideration. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. Solvent recovery systems and catalytic processes are being implemented to align with sustainable chemistry principles.

Future research directions for 1-Methyl-2-oxopyrrolidine-4-carboxamidine Hydrochloride may include exploring its role in drug delivery systems and nanotechnology applications. The ability of pyrrolidine derivatives to form stable complexes with nanoparticles could lead to innovative formulations for targeted therapy. Additionally, investigating its interactions with biological membranes may uncover new insights into membrane transport mechanisms.

In conclusion, 1-Methyl-2-oxopyrrolidine-4-carboxamidine Hydrochloride (CAS No. 1272756-18-9) represents a valuable asset in pharmaceutical research and development. Its unique structural features offer opportunities for designing novel therapeutics across multiple disease areas. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in advancing medical science.